![molecular formula C17H15Cl2NO3 B4263110 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone](/img/structure/B4263110.png)
4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone
Overview
Description
4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone, also known as DDQ, is a chemical compound that has been extensively studied for its applications in scientific research. DDQ is a yellow crystalline powder that is soluble in organic solvents such as chloroform and dichloromethane. DDQ has been used in a variety of applications, including organic synthesis, biochemical research, and drug discovery.
Mechanism of Action
The mechanism of action of 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone as an oxidizing agent is complex and involves a series of electron transfer reactions. 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone acts as a one-electron oxidant, abstracting an electron from the substrate to form a radical cation intermediate. This intermediate can then undergo further oxidation or reaction with other species to form the desired product.
Biochemical and Physiological Effects
4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has also been studied for its biochemical and physiological effects. 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has been shown to have antioxidant properties, and may have potential applications in the treatment of oxidative stress-related diseases. 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has also been shown to have antitumor activity, and may have potential applications in cancer therapy.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone in laboratory experiments is its high reactivity and selectivity as an oxidizing agent. 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone can selectively oxidize specific functional groups in a substrate, making it a valuable tool for organic synthesis. However, 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone can also be a challenging reagent to work with, as it can be highly reactive and difficult to handle.
Future Directions
There are many potential future directions for research involving 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone. One area of interest is the development of new synthetic methods using 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone as an oxidizing agent. Another potential area of research is the investigation of 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone's antioxidant and antitumor properties, and its potential applications in medicine and drug discovery.
In conclusion, 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone is a versatile and valuable chemical compound that has been extensively studied for its applications in scientific research. 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone's unique properties and applications make it a valuable tool for organic synthesis, biochemical research, and drug discovery. Further research into 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone's properties and potential applications may lead to new discoveries and innovations in a variety of fields.
Scientific Research Applications
4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has been widely used in scientific research for its unique properties and applications. One of the primary applications of 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone is in organic synthesis, where it is used as an oxidizing agent for a variety of substrates. 4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone has been shown to be an effective oxidant for a range of organic compounds, including alcohols, aldehydes, and ketones.
properties
IUPAC Name |
4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydro-1H-quinolin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2NO3/c1-22-14-6-9-10(17-11(18)4-3-5-12(17)19)7-16(21)20-13(9)8-15(14)23-2/h3-6,8,10H,7H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWSPNGCEQMAIRD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(CC(=O)N2)C3=C(C=CC=C3Cl)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,6-dichlorophenyl)-6,7-dimethoxy-3,4-dihydroquinolin-2(1H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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